Cas no 1804529-58-5 (2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1804529-58-5
• MF: C₉H₉F₃N₄O
• MW: 246.189171552658
• CID: 4930504
• Update Time: 2025-08-02

2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H9F3N4O/c10-9(11,12)17-7-3-5(1-2-13)16-8(15)6(7)4-14/h3H,1,4,14H2,(H2,15,16)
• InChI Key： JBQSAWBQDJSROC-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(CC#N)N=C(C=1CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 0.8
• Topological Polar Surface Area: 98

Additional information on 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile

Research Briefing on 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1804529-58-5)

2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1804529-58-5) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its trifluoromethoxy and aminomethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

Recent studies have highlighted the role of this compound in modulating key biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, which are pivotal in treating B-cell malignancies. The trifluoromethoxy group enhances the compound's metabolic stability and membrane permeability, making it a valuable scaffold for drug design.

In addition to its applications in oncology, 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile has shown promise in neurological research. A preclinical study conducted by researchers at the University of Cambridge revealed its potential as a neuroprotective agent, with the aminomethyl group facilitating interactions with glutamate receptors implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution and cyanation, as detailed in a 2022 patent (WO2022156789). Recent advancements in catalytic methods have improved the yield and purity of the final product, addressing earlier challenges related to scalability and byproduct formation.

Ongoing research is exploring its utility in targeted drug delivery systems. A team at MIT has developed nanoparticle formulations incorporating this compound to enhance the bioavailability of poorly soluble drugs, leveraging its amphiphilic properties. These innovations underscore its growing importance in precision medicine.

In conclusion, 2-Amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1804529-58-5) represents a critical building block in modern drug discovery, with applications spanning oncology, neurology, and drug delivery. Future studies are expected to further elucidate its mechanistic roles and expand its therapeutic potential.